Cas no 2138138-21-1 (Ethyl 5-formyl-3-pentylthiophene-2-carboxylate)

• Product Name: Ethyl 5-formyl-3-pentylthiophene-2-carboxylate
• CAS No: 2138138-21-1
• MF: C₁₃H₁₈O₃S
• MW: 254.345222949982
• CID: 6136700
• PubChem ID: 165449568
• Update Time: 2025-05-21

Ethyl 5-formyl-3-pentylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-716777
• 2138138-21-1
• ethyl 5-formyl-3-pentylthiophene-2-carboxylate
• Ethyl 5-formyl-3-pentylthiophene-2-carboxylate

• Inchi： 1S/C13H18O3S/c1-3-5-6-7-10-8-11(9-14)17-12(10)13(15)16-4-2/h8-9H,3-7H2,1-2H3
• InChI Key： RNHZKORAFZEVDN-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(=C1C(=O)OCC)CCCCC

Computed Properties

• Exact Mass: 254.09766561g/mol
• Monoisotopic Mass: 254.09766561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 71.6Ų

Additional information on Ethyl 5-formyl-3-pentylthiophene-2-carboxylate

Recent Advances in the Study of Ethyl 5-formyl-3-pentylthiophene-2-carboxylate (CAS: 2138138-21-1)

Ethyl 5-formyl-3-pentylthiophene-2-carboxylate (CAS: 2138138-21-1) is a thiophene-based compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and material science. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting inflammatory and metabolic disorders. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activities, and potential applications.

The compound's unique structure, featuring a formyl group and a pentyl side chain on a thiophene ring, makes it a valuable scaffold for the design of small-molecule inhibitors and modulators. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the synthesis of thiophene-derived analogs with potent anti-inflammatory properties. The researchers utilized Ethyl 5-formyl-3-pentylthiophene-2-carboxylate as a starting material to develop a series of compounds that selectively inhibit cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain.

In addition to its role in drug discovery, Ethyl 5-formyl-3-pentylthiophene-2-carboxylate has been investigated for its potential in material science. A recent report in Advanced Materials (2023) highlighted its use in the fabrication of organic semiconductors. The compound's electron-rich thiophene core and formyl group facilitate π-π stacking interactions, enhancing charge transport properties in organic electronic devices. This dual applicability underscores the compound's significance across multiple disciplines.

Further research has focused on optimizing the synthetic routes for Ethyl 5-formyl-3-pentylthiophene-2-carboxylate to improve yield and scalability. A study in Organic Process Research & Development (2023) described a novel catalytic method using palladium-based catalysts, which achieved a 90% yield under mild conditions. This advancement is critical for large-scale production, enabling broader utilization in both pharmaceutical and material applications.

In conclusion, Ethyl 5-formyl-3-pentylthiophene-2-carboxylate (CAS: 2138138-21-1) represents a promising compound with diverse applications in chemical biology and material science. Its role as a synthetic intermediate for bioactive molecules and its potential in organic electronics highlight its versatility. Future research should explore its mechanistic pathways in greater detail and expand its applications in targeted drug delivery systems and sustainable materials.